Cas no 1260386-10-4 (4-Fluoro-6-Methoxy-1H-indazole-3-carbonitrile)

• Product Name: 4-Fluoro-6-Methoxy-1H-indazole-3-carbonitrile
• CAS No: 1260386-10-4
• MF: C₉H₆FN₃O
• MW: 191.161844730377
• CID: 5557365
• Update Time: 2025-10-29

4-Fluoro-6-Methoxy-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-Methoxy-1H-indazole-3-carbonitrile

• Inchi： 1S/C9H6FN3O/c1-14-5-2-6(10)9-7(3-5)12-13-8(9)4-11/h2-3H,1H3,(H,12,13)
• InChI Key： HQTQDTHGVWGNHQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC(OC)=C2)C(C#N)=N1

Additional information on 4-Fluoro-6-Methoxy-1H-indazole-3-carbonitrile

4-Fluoro-6-Methoxy-1H-indazole-3-carbonitrile (CAS No. 1260386-10-4): A Comprehensive Overview

The compound 4-Fluoro-6-Methoxy-1H-indazole-3-carbonitrile, identified by the CAS number 1260386-10-4, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of a fluorine atom at the 4-position and a methoxy group at the 6-position, along with a cyano group at the 3-position, imparts unique electronic and structural properties to this molecule.

The synthesis of 4-Fluoro-6-Methoxy-1H-indazole-3-carbonitrile typically involves multi-step organic synthesis strategies, often incorporating nucleophilic aromatic substitution, coupling reactions, and oxidation/reduction processes. Recent advancements in catalytic methodologies and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the indazole core, followed by selective functionalization to introduce the fluorine and methoxy substituents.

The structural features of 4-Fluoro-6-Methoxy-1H-indazole-3-carbonitrile make it an attractive candidate for various applications. The cyano group at the 3-position is highly reactive and can participate in further chemical transformations, such as nucleophilic additions or cyclizations. The fluorine atom at the 4-position contributes to the molecule's lipophilicity and bioavailability, while the methoxy group at the 6-position enhances solubility and potentially modulates pharmacokinetic properties. These attributes make this compound a valuable intermediate in drug discovery programs targeting diseases such as cancer, inflammation, and infectious diseases.

In recent years, there has been growing interest in exploring the biological activities of 4-fluoro indazole derivatives. Studies have demonstrated that these compounds exhibit potent inhibitory effects against various enzymes implicated in disease pathways. For example, researchers have reported that certain analogs of 4-fluoro indazole derivatives act as inhibitors of kinase enzymes, which are key players in cell signaling and cancer progression. The incorporation of a methoxy group further enhances the selectivity and efficacy of these inhibitors.

The application of computational chemistry tools has significantly accelerated the exploration of 4-fluoro indazole derivatives. Molecular docking studies have revealed that these compounds can bind effectively to target proteins, providing insights into their mode of action. Additionally, machine learning algorithms are being employed to predict the pharmacokinetic profiles of these compounds, enabling rational design of more effective drug candidates.

In conclusion, 4-fluoro indazole derivatives, particularly those bearing a methoxy group at position 6 and a cyano group at position 3, represent a promising class of compounds with diverse applications in drug discovery and materials science. Ongoing research continues to uncover new synthetic routes and biological activities for these molecules, underscoring their importance in modern chemical research.